Cas no 4181-20-8 (Tris(4-iodophenyl)amine)

Tris(4-iodophenyl)amine structure

Tris(4-iodophenyl)amine structure

Product Name:Tris(4-iodophenyl)amine

CAS No:4181-20-8

Molecular Formula:C₁₈H₁₂I₃N

Molecular Weight:623.0080

MDL:MFCD01321198

CID:44818

PubChem ID:87577460

Tris(4-iodophenyl)amine Properties

Names and Identifiers

- Tris(4-iodophenyl)amine
- 4,4',4''-Triiodotriphenylamine
- 4-iodo-N,N-bis(4-iodophenyl)aniline
- Tris-(4-iodophenyl)amine
- Triphenylamine,4,4',4''-triiodo- (7CI,8CI)
- Tri(p-iodophenyl)amine
- Trisiodophenylamine
- Tris-(4-iodo-phenyl)-amine
- PubChem19658
- tris(p-iodophenyl)amine
- KSC235O2H
- C18H12I3N
- SBB059215
- TRA0025275
- AB1010269
- AX8016797
- ST24031976
- X4102
- ST510
- ST51044317
- 181T208
- A825662
- AC-24430
- DTXSID50430979
- SB66586
- F18802
- Tris-(4-Iodophenyl)Amine
- FT-0635175
- CS-W018335
- T1724
- SCHEMBL985323
- 4181-20-8
- AKOS015853669
- DS-16795
- MFCD01321198
- +Expand
- MDL： MFCD01321198
- InChIKey： AQGZDWJFOYXGAA-UHFFFAOYSA-N
- Inchi： 1S/C18H12I3N/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H
- SMILES： IC1C([H])=C([H])C(=C([H])C=1[H])N(C1C([H])=C([H])C(=C([H])C=1[H])I)C1C([H])=C([H])C(=C([H])C=1[H])I

Computed Properties

Exact Mass: 622.81000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 622.8104 g/mol
Heavy Atom Count: 22
Complexity: 275
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 3.2
Molecular Weight: 623.0

Experimental Properties

LogP: 6.97020
PSA: 3.24000
Boiling Point: 559.5℃ at 760 mmHg
Melting Point: 187.0 to 191.0 deg-C
Flash Point: 292.185 °C
Color/Form: Uncertain
Solubility: Uncertain
Density: 2.1720

Tris(4-iodophenyl)amine Security Information

Symbol: GHS07
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： H315,H319
Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
Prompt：warning
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning

Tris(4-iodophenyl)amine Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Tris(4-iodophenyl)amine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003VO9-1g	Tris(4-iodophenyl)amine	4181-20-8	97%	1g	$8.00	2024-05-02
A2B Chem LLC	AB80217-1g	Tris(4-iodophenyl)amine	4181-20-8	97%	1g	$7.00	2024-04-20
abcr	AB143111-1 g	Tris(4-iodophenyl)amine, 96%; .	4181-20-8	96%	1g	€59.00	2023-06-24
AK Scientific	AMTH233-1g	Tris(4-iodophenyl)amine	4181-20-8	98% (HPLC)	1g	$15	2024-07-19
Alichem	A019111817-100g	Tris(4-iodophenyl)amine	4181-20-8	97%	100g	$440.00	2023-09-01
Ambeed	A310285-1g	Tris(4-iodophenyl)amine	4181-20-8	97%	1g	$9.0	2024-07-19
Chemenu	CM118323-100g	Tris(4-iodophenyl)amine	4181-20-8	95+%	100g	$411
ChemScence	CS-W018335-5g	Tris(4-iodophenyl)amine	4181-20-8	99.66%	5g	$27.0	2022-04-27
Cooke Chemical	A7640812-1G	Tris(4-iodophenyl)amine	4181-20-8	98%	1g	RMB 24.00	2023-09-07
eNovation Chemicals LLC	D627266-1g	Tris(4-iodophenyl)amine	4181-20-8	97%	1g	$200	2022-10-14

Tris(4-iodophenyl)amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4181-20-8)Tris(4-iodophenyl)amine

Order Number:A825662

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:10

Price($):186.0

Tris(4-iodophenyl)amine Related Literature

1. Star shaped ferrocenyl substituted triphenylamines

Rajneesh Misra,Ramesh Maragani,Biswarup Pathak,Prabhat Gautam,Shaikh M. Mobin RSC Adv. 2015 5 71046
2. Hollow and microporous triphenylamine networks post-modified with TCNE for enhanced organocathode performance

Jaewon Choi,Eui Soon Kim,Ju Hong Ko,Sang Moon Lee,Hae Jin Kim,Yoon-Joo Ko,Seung Uk Son Chem. Commun. 2017 53 8778
3. Luminescent microporous organic polymers containing the 1,3,5-tri(4-ethenylphenyl)benzene unit constructed by Heck coupling reaction

Libo Sun,Zhiqiang Liang,Jihong Yu,Ruren Xu Polym. Chem. 2013 4 1932
4. Charge stabilization via electron exchange: excited charge separation in symmetric, central triphenylamine derived, dimethylaminophenyl–tetracyanobutadiene donor–acceptor conjugates

Indresh S. Yadav,Ajyal Z. Alsaleh,Rajneesh Misra,Francis D'Souza Chem. Sci. 2021 12 1109

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